Ethyl 4-[[2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H17N5O3S2/c1-2-25-16(24)11-5-7-12(8-6-11)19-14(23)10-27-17-21-20-15(22(17)18)13-4-3-9-26-13/h3-9H,2,10,18H2,1H3,(H,19,23)
• InChI Key: LBXSFRKBJVQVHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CS3
• Molecular Formula: C17H17N5O3S2
• Molecular Weight: 403.5 g/mol

Description

“Ethyl 4-[[2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate” is a complex organic compound that incorporates several important functional groups and heterocyclic compounds, including thiophene and 1,2,4-triazole. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of different nucleophiles and electrophiles. The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The synthesis of 1,2,4-triazole derivatives has been characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiophene ring and a 1,2,4-triazole ring. The thiophene ring is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. The 1,2,4-triazole ring is characterized by two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm.

Chemical Reactions Analysis

The reactivity of such compounds is often determined by the ambident nucleophilicity of enamines and electrophilicity of enones. Each enaminone can be attacked by a given nucleophile at the two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group) with the reactivity order C-3 > C-1.

Scientific Research Applications

Antibody Development

• Application : Researchers can use this compound to generate antibodies specific to a target protein. By conjugating it to a carrier protein, they can create immunogens for antibody production. .

Anti-Doping Analysis

• Application : Scientists investigate the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary erythropoietin (EPO). .

Drug Development

• Application : Researchers might investigate the compound’s potential as a drug candidate. .

Collaborative Ethics in Translational Research

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Chemical Biology

• Application : Researchers might explore how this compound interacts with cellular components, enzymes, or receptors. .

Materials Science

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available resources, compounds containing thiophene and 1,2,4-triazole rings have been reported to possess a wide range of therapeutic properties. They have been proven to be effective drugs in the present respective disease scenario.

Future Directions

Thiophene and its substituted derivatives, including those containing a 1,2,4-triazole ring, continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. The results indicated that 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.